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Compound of Interest

Acetamide, N-(2-
Compound Name:
(nonylamino)ethyl)-

Cat. No.: B173112

Technical Guide: N-[2-
(nonylamino)ethyl]acetamide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties of N-[2-
(nonylamino)ethyllacetamide, including its structure, molecular weight, and a proposed
synthetic pathway. Due to the limited availability of published experimental data for this specific
compound, this guide focuses on its fundamental characteristics derived from its chemical
structure and provides a theoretical framework for its synthesis.

Chemical Structure and Properties

N-[2-(nonylamino)ethyllacetamide is a secondary amine and an acetamide derivative. Its
structure consists of a nonyl group attached to one of the nitrogen atoms of N-
acetylethylenediamine.

Chemical Structure:

Molecular Formula: C13H2sN20

Quantitative Data Summary
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The following table summarizes the key quantitative data for N-[2-(nonylamino)ethyllacetamide,
calculated from its molecular formula.

Property Value
Molecular Weight 228.38 g/mol
Monoisotopic Mass 228.220164 Da

Elemental Composition

Carbon (C) 68.37%
Hydrogen (H) 12.36%
Nitrogen (N) 12.27%
Oxygen (O) 7.00%

Proposed Experimental Protocol: Synthesis of N-[2-
(nonylamino)ethyl]lacetamide

The synthesis of N-[2-(nonylamino)ethyl]acetamide can be theoretically achieved through the
N-acylation of N-nonylethylenediamine with an acetylating agent such as acetic anhydride or
acetyl chloride. A generalized laboratory-scale protocol is outlined below.

Objective: To synthesize N-[2-(nonylamino)ethyl]lacetamide.

Materials:

N-nonylethylenediamine

Acetic anhydride

Triethylamine (as a base)

Dichloromethane (as a solvent)

Saturated aqueous sodium bicarbonate solution
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Anhydrous magnesium sulfate
Standard laboratory glassware and magnetic stirrer
Rotary evaporator

Column chromatography setup (silica gel)

Procedure:

Reaction Setup: In a round-bottom flask, dissolve N-nonylethylenediamine in
dichloromethane. Add an equimolar amount of triethylamine to the solution.

Acylation: Cool the mixture in an ice bath. Slowly add one equivalent of acetic anhydride
dropwise to the stirred solution.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours.
Monitor the progress of the reaction by thin-layer chromatography (TLC).

Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of
sodium bicarbonate. Separate the organic layer.

Extraction: Extract the aqueous layer with dichloromethane.

Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium
sulfate, filter, and concentrate the solvent using a rotary evaporator.

Purification: Purify the crude product by column chromatography on silica gel to obtain the
final N-[2-(nonylamino)ethyl]acetamide.

Visualization of Synthetic Pathway

The following diagram illustrates the proposed synthetic pathway for N-[2-

(nonylamino)ethyl]acetamide.
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Caption: Proposed synthesis of N-[2-(nonylamino)ethylJacetamide.

 To cite this document: BenchChem. [Chemical structure and molecular weight of N-[2-
(nonylamino)ethyl]lacetamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b173112#chemical-structure-and-molecular-weight-of-
n-2-nonylamino-ethyl-acetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

